Cas no 685501-69-3 (1-Azabicyclo[2.2.1]heptane-3-acetonitrile,alpha-(hydroxyimino)-(9CI))

1-Azabicyclo[2.2.1]heptane-3-acetonitrile,alpha-(hydroxyimino)-(9CI) structure
685501-69-3 structure
Product Name:1-Azabicyclo[2.2.1]heptane-3-acetonitrile,alpha-(hydroxyimino)-(9CI)
CAS No:685501-69-3
MF:C8H11N3O
MW:165.192441225052
CID:853094
Update Time:2022-07-26

1-Azabicyclo[2.2.1]heptane-3-acetonitrile,alpha-(hydroxyimino)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.1]heptane-3-acetonitrile,alpha-(hydroxyimino)-(9CI)
    • Inchi: 1S/C8H11N3O/c9-3-8(10-12)7-5-11-2-1-6(7)4-11/h6-7,12H,1-2,4-5H2/b10-8-
    • InChI Key: BISDCBCGEPGMMY-NTMALXAHSA-N
    • SMILES: C(#N)/C(/C1C2CN(CC2)C1)=N/O

Computed Properties

  • Exact Mass: 165.09
  • Monoisotopic Mass: 165.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6A^2
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